Cas no 121519-86-6 (5-Methyl-4-propyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-Methyl-4-propyl-4H-1,2,4-triazole-3-thiol
• CAS No: 121519-86-6
• MF: C₆H₁₁N₃S
• MW: 157.236639261246
• MDL: MFCD03423401
• CID: 133363
• PubChem ID: 3853248
• Update Time: 2025-10-19

5-Methyl-4-propyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-4-propyl-4H-1,2,4-triazole-3-thiol
• 3H-1,2,4-Triazole-3-thione,2,4-dihydro-5-methyl-4-propyl-
• 5-methyl-4-propyl-1,2,4-triazole-3-thiol
• AC1MY9IQ
• ALBB-003145
• BBL017182
• CTK6E4432
• MolPort-001-579-384
• STK441889
• 5-methyl-4-propyl-2H-1,2,4-triazole-3-thione
• 5-methyl-4-propyl-4H-1,2,4-triazole-3-thiol(SALTDATA: FREE)
• 1416799
• IVK
• DTXSID60397347
• 121519-86-6
• AKOS003312976
• VS-05925
• EN300-120261
• MFCD03423401
• AT31116
• CS-0308444
• 3-methyl-4-propyl-1H-1,2,4-triazole-5-thione
• IVK/1416799

• MDL： MFCD03423401
• Inchi： 1S/C6H11N3S/c1-3-4-9-5(2)7-8-6(9)10/h3-4H2,1-2H3,(H,8,10)
• InChI Key： YZHXROJGRJZQIT-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C)N1CCC

Computed Properties

• Exact Mass: 157.06753
• Monoisotopic Mass: 157.06736854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 59.7Ų

Experimental Properties

• PSA: 30.71

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 5-Methyl-4-propyl-4H-1,2,4-triazole-3-thiol

Introduction to 5-Methyl-4-propyl-4H-1,2,4-triazole-3-thiol (CAS No: 121519-86-6)

The compound 5-Methyl-4-propyl-4H-1,2,4-triazole-3-thiol, identified by its CAS number 121519-86-6, is a heterocyclic organic molecule that has garnered significant attention in the field of pharmaceutical and chemical research. This triazole derivative features a sulfur-containing thiol group, which contributes to its unique chemical properties and potential biological activities. The structural composition of this compound includes a triazole ring substituted with a methyl group at the 5-position and a propyl group at the 4-position, alongside the thiol functionality at the 3-position. Such structural motifs are often explored for their pharmacological relevance, particularly in the development of novel therapeutic agents.

Recent advancements in medicinal chemistry have highlighted the importance of triazole derivatives due to their broad spectrum of biological activities. The thiol group in 5-Methyl-4-propyl-4H-1,2,4-triazole-3-thiol introduces reactivity that can be exploited in various chemical transformations, making it a valuable scaffold for drug discovery. Studies have demonstrated that thiol-containing compounds can interact with biological targets such as enzymes and proteins, often leading to modulatory effects on cellular processes. The presence of both alkyl substituents and a heterocyclic core enhances the compound's solubility and bioavailability, which are critical factors in pharmaceutical development.

In the context of contemporary research, 5-Methyl-4-propyl-4H-1,2,4-triazole-3-thiol has been investigated for its potential applications in addressing various diseases. For instance, triazole derivatives have shown promise in inhibiting microbial pathogens by disrupting essential metabolic pathways. The thiol group's ability to form disulfide bonds also makes it relevant in redox-sensitive drug design, where maintaining bioactivity through controlled oxidation-reduction states is crucial. Furthermore, the structural flexibility of this compound allows for further derivatization, enabling chemists to fine-tune its properties for specific therapeutic purposes.

The synthesis of 5-Methyl-4-propyl-4H-1,2,4-triazole-3-thiol involves multi-step organic reactions that typically begin with the formation of the triazole core through cyclocondensation reactions. Subsequent functionalization steps introduce the methyl and propyl groups at appropriate positions on the ring. The introduction of the thiol group is often achieved through nucleophilic substitution or reduction of a disulfide precursor. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to improve yield and selectivity in these processes. The purity and scalability of synthesis are paramount for pharmaceutical applications, necessitating rigorous purification techniques such as column chromatography or recrystallization.

From a pharmacological perspective, 5-Methyl-4-propyl-4H-1,2,4-triazole-3-thiol exhibits several intriguing characteristics that warrant further exploration. The combination of a triazole ring and a thiol group suggests potential interactions with enzymes like thioredoxin reductase or glutathione S-transferases, which play roles in cellular defense mechanisms. Additionally, the alkyl substituents may influence binding affinity to target proteins by modulating hydrophobic interactions or steric hindrance. Preclinical studies have begun to uncover the compound's efficacy in models of inflammation and oxidative stress, indicating its potential as an anti-inflammatory or antioxidant agent.

The analytical characterization of 5-Methyl-4-propyl-4H-1,2,4-triazole-3-thiol is essential for understanding its physicochemical properties and ensuring consistency in production. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm molecular structure and purity. Spectroscopic data reveals characteristic peaks corresponding to the triazole ring vibrations and the sulfur-hydrogen stretching mode of the thiol group. Thermal analysis methods like differential scanning calorimetry (DSC) provide insights into the compound's stability under different conditions.

In industrial settings, quality control protocols are implemented to ensure that batches of 5-Methyl-4-propyl-4H-1,2,4-triazole-3-thiol meet stringent standards before being used in further research or development. Impurity profiling is critical to identify any by-products or residual solvents that could affect downstream applications. Regulatory compliance requires thorough documentation of synthesis procedures and analytical results to support safety and efficacy claims. Collaborative efforts between chemists and regulatory experts help streamline this process while maintaining high scientific integrity.

The future direction of research on 5-Methyl-4-propyl-4H-1,2,4-triazole-3-thiol lies in expanding its therapeutic applications through structure-based drug design. Computational modeling techniques can predict how modifications to its structure might enhance binding affinity or selectivity for specific targets. Additionally， exploring its potential as a prodrug—a precursor that releases active species within biological systems—could open new avenues for treatment modalities. As our understanding of disease mechanisms evolves， so too will our capacity to leverage compounds like this one for innovative therapeutic solutions.

In conclusion,5-Methyl - 4 - propyl - 44 H - 12 , 24 - triazole - 33 - thio l ( CAS No: 12151 -86 -6 ) represents an exciting opportunity for medicinal chemists due tot he unique interplay between its structural features end potential biological activities . Its synthesis , characterization end pharmacological exploration underscore t he importance end versatility endendendendendendendendendendendendendendendend-end-end-end-end-end-end-end-end-end-end-end-end-end-endndndndndndndndndndndndndndndn